Cas no 2228554-56-9 (1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol)

• Product Name: 1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol
• CAS No: 2228554-56-9
• MF: C₁₂H₁₂F₄O
• MW: 248.216697692871
• CID: 6487833
• PubChem ID: 165678378
• Update Time: 2025-08-03

1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol
• 1-{2-[2-fluoro-5-(trifluoromethyl)phenyl]ethyl}cyclopropan-1-ol
• EN300-1957766
• 2228554-56-9

• Inchi： 1S/C12H12F4O/c13-10-2-1-9(12(14,15)16)7-8(10)3-4-11(17)5-6-11/h1-2,7,17H,3-6H2
• InChI Key： ABXQTDVYSGBWNS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CCC1(CC1)O

Computed Properties

• Exact Mass: 248.08242765g/mol
• Monoisotopic Mass: 248.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol

Introduction to 1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol (CAS No. 2228554-56-9)

1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol is a sophisticated organic compound characterized by its unique structural framework, which integrates a cyclopropane ring with a fluorinated aromatic side chain. This compound, identified by its Chemical Abstracts Service (CAS) number 2228554-56-9, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of both fluoro and trifluoromethyl substituents in its molecular structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation.

The cyclopropane moiety is particularly noteworthy, as it introduces a rigid three-membered ring that can influence the conformational flexibility and binding affinity of the molecule. This structural feature is often exploited in medicinal chemistry to enhance interactions with biological targets. In contrast, the aromatic ring substituted with 2-fluoro and 5-(trifluoromethyl) groups contributes to the compound's metabolic stability and lipophilicity, key factors in drug design. Such attributes make 1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol a compelling subject for research in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between this compound and biological targets. Studies suggest that the fluorinated aromatic moiety can modulate receptor binding through both hydrophobic and electrostatic interactions. The cyclopropane ring, while small, can significantly alter the molecule's orientation within a binding pocket, potentially improving drug efficacy. These insights are derived from high-throughput virtual screening and molecular dynamics simulations, which have become indispensable tools in modern drug discovery.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures often enhances pharmacokinetic properties such as bioavailability, metabolic stability, and target selectivity. For instance, fluoroaromatics are known to exhibit improved binding affinities to enzymes and receptors compared to their non-fluorinated counterparts. The compound 1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol exemplifies this trend, as its dual fluorination provides multiple avenues for optimizing its pharmacological profile.

Current research initiatives are exploring the potential of this compound as a scaffold for new drugs targeting various diseases. Preliminary studies indicate that derivatives of 1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol may exhibit inhibitory activity against enzymes involved in inflammatory pathways. The structural rigidity provided by the cyclopropane ring could facilitate precise positioning within active sites, while the fluorinated aromatic group enhances binding stability. Such findings align with broader efforts to develop small-molecule modulators for complex diseases like cancer and neurodegenerative disorders.

The synthesis of 1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol presents unique challenges due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and cross-coupling techniques, are employed to construct the desired framework efficiently. The introduction of fluorine atoms often requires specialized reagents and conditions to ensure high yield and purity. Despite these challenges, recent innovations in synthetic chemistry have made it increasingly feasible to access such intricate molecules, paving the way for their exploration in medicinal applications.

In conclusion, 1-{2-2-fluoro-5-(trifluoromethyl)phenylethyl}cyclopropan-1-ol (CAS No. 2228554-56-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer a rich foundation for designing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.